Cas no 118555-82-1 (Phaseoloidin)
Phaseoloidin Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, 2-(b-D-glucopyranosyloxy)-5-hydroxy-
- Phaseoloidin
- 2-[5-hydroxy-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]acetic acid
- s3240
- J3.543.415A
- 5-Hydroxy-2-(beta-D-glucopyranosyloxy)phenylacetic acid
- HY-N7400
- CHEMBL2235399
- 118555-82-1
- AKOS040758809
- E80645
- DTXSID701347824
- [2-(beta-D-Glucopyranosyloxy)-5-hydroxyphenyl]acetic acid
- MS-24951
- AC-31927
- CS-0119432
- 2-(5-Hydroxy-2-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)phenyl)acetic acid
- 2-(5-hydroxy-2-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyphenyl)acetic acid
- (5-HYDROXY-2-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}PHENYL)ACETIC ACID
- DA-66653
-
- MDL: MFCD32874112
- Inchi: 1S/C14H18O9/c15-5-9-11(19)12(20)13(21)14(23-9)22-8-2-1-7(16)3-6(8)4-10(17)18/h1-3,9,11-16,19-21H,4-5H2,(H,17,18)/t9-,11-,12+,13-,14-/m1/s1
- InChI Key: MVFYXXNAFZRZAM-RGCYKPLRSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=CC(=CC=1CC(=O)O)O
Computed Properties
- Exact Mass: 330.09504
- Monoisotopic Mass: 330.09508215 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 157
- Molecular Weight: 330.29
Experimental Properties
- PSA: 156.91
Phaseoloidin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N7400-5mg |
Phaseoloidin |
118555-82-1 | 99.85% | 5mg |
¥1200 | 2024-07-20 | |
| S e l l e c k ZHONG GUO | S3240-1mg |
Phaseoloidin |
118555-82-1 | 99.96% | 1mg |
¥1070.54 | 2023-09-15 | |
| ChemScence | CS-0119432-10mg |
Phaseoloidin |
118555-82-1 | 99.96% | 10mg |
$200.0 | 2022-04-28 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5777-1 mg |
Phaseoloidin |
118555-82-1 | 98.00% | 1mg |
¥575.00 | 2022-02-28 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5777-5 mg |
Phaseoloidin |
118555-82-1 | 98.00% | 5mg |
¥1380.00 | 2022-02-28 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5777-1 mL * 10 mM (in DMSO) |
Phaseoloidin |
118555-82-1 | 98.00% | 1 mL * 10 mM (in DMSO) |
¥1380.00 | 2022-02-28 | |
| MedChemExpress | HY-N7400-10mg |
Phaseoloidin |
118555-82-1 | 99.85% | 10mg |
¥2000 | 2024-07-20 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BZP2924-20mg |
Phaseoloidin |
118555-82-1 | ≥98% | 20mg |
¥1200元 | 2023-09-15 | |
| eNovation Chemicals LLC | D660266-20mg |
Phaseoloidin |
118555-82-1 | 98% (HPLC) | 20mg |
$170 | 2024-05-25 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T99700-20mg |
Benzeneacetic acid, 2-(b-D-glucopyranosyloxy)-5-hydroxy- |
118555-82-1 | ,HPLC≥98% | 20mg |
¥758.0 | 2023-09-06 |
Phaseoloidin Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on Phaseoloidin
Exploring Phaseoloidin (CAS No. 118555-82-1): A Natural Compound with Promising Bioactive Potential
In the realm of natural bioactive compounds, Phaseoloidin (CAS No. 118555-82-1) has garnered significant attention for its unique chemical structure and potential therapeutic applications. This compound, classified as a diterpenoid glycoside, is derived from select plant species and exhibits a range of biological activities that align with current trends in nutraceutical and phytochemical research. As interest in plant-derived therapeutics grows, Phaseoloidin stands out as a subject of both academic and industrial exploration.
The molecular structure of Phaseoloidin features a diterpene backbone conjugated with sugar moieties, a configuration that enhances its solubility and bioavailability. Researchers have identified its potential role in modulating oxidative stress and inflammatory pathways, topics frequently searched in connection with anti-aging and chronic disease management. These properties make it a candidate for inclusion in functional foods and dietary supplements, addressing the rising consumer demand for natural health solutions.
Recent studies highlight Phaseoloidin's interaction with cellular signaling molecules such as NF-κB and Nrf2, which are central to discussions on immune support and detoxification. This aligns with trending searches on "natural immune boosters" and "plant-based antioxidants." Its mechanism of action suggests potential applications in formulations targeting metabolic syndrome—a hot topic in preventive healthcare—though clinical validation remains ongoing.
From a technical perspective, the isolation and purification of Phaseoloidin (CAS No. 118555-82-1) require advanced chromatographic techniques due to its polar nature. Analytical methods like HPLC-UV and LC-MS are commonly employed, reflecting laboratory professionals' frequent queries about "natural compound quantification." Stability studies indicate that Phaseoloidin retains efficacy under controlled storage conditions, a critical factor for supplement manufacturers.
The ecological aspects of Phaseoloidin production also resonate with contemporary concerns about sustainable sourcing. As consumers increasingly search for "eco-friendly bioactive ingredients," efforts to cultivate its plant sources through regenerative agriculture practices have gained traction. This positions Phaseoloidin as a compound that bridges green chemistry principles with commercial viability.
In conclusion, Phaseoloidin (CAS No. 118555-82-1) exemplifies the convergence of traditional phytochemistry and modern therapeutic innovation. Its multifaceted properties—ranging from antioxidant effects to potential metabolic benefits—address pressing health queries while adhering to the demand for natural, science-backed ingredients. As research progresses, this compound may well redefine standards in botanical extracts and precision nutrition.
118555-82-1 (Phaseoloidin) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)